![molecular formula C21H28N6O4 B238448 Alanyl-prolyl-glycyl-tryptophanamide CAS No. 126675-52-3](/img/structure/B238448.png)
Alanyl-prolyl-glycyl-tryptophanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Alanyl-prolyl-glycyl-tryptophanamide (APGW-amide) is a peptide that has gained attention in the scientific community due to its potential applications in various fields, including medicine and biotechnology. This peptide has been synthesized using various methods, and its mechanism of action has been studied extensively.
Scientific Research Applications
Alanyl-prolyl-glycyl-tryptophanamide has potential applications in various fields of scientific research, including drug discovery, neuroscience, and cancer research. In drug discovery, this compound can be used as a lead compound to develop new drugs for the treatment of various diseases. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression. In cancer research, this compound has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer therapies.
Mechanism of Action
The mechanism of action of Alanyl-prolyl-glycyl-tryptophanamide is not fully understood, but it is believed to act on the G protein-coupled receptor (GPCR) system. This compound has been shown to bind to the GPCR, resulting in the activation of downstream signaling pathways. This activation can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including anxiolytic and antidepressant effects, inhibition of cancer cell growth, and regulation of the immune system. In animal studies, this compound has been shown to reduce anxiety and depression-like behaviors, making it a potential candidate for the treatment of anxiety and depression. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to regulate the immune system by modulating the production of cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using Alanyl-prolyl-glycyl-tryptophanamide in lab experiments is its potential to act as a lead compound for the development of new drugs. This compound has been shown to have various biochemical and physiological effects, making it a potential candidate for the treatment of various diseases. However, one limitation of using this compound in lab experiments is its cost. This compound is a peptide, and the synthesis of peptides can be expensive and time-consuming.
Future Directions
There are many potential future directions for the study of Alanyl-prolyl-glycyl-tryptophanamide. One direction is the development of new drugs based on this compound. This compound has been shown to have various biochemical and physiological effects, making it a potential candidate for the treatment of various diseases. Another direction is the study of the mechanism of action of this compound. The exact mechanism of action of this compound is not fully understood, and further research is needed to elucidate its mode of action. Finally, the study of the potential side effects of this compound is also an important future direction. While this compound has been shown to have various potential benefits, it is important to understand any potential side effects before it can be used in clinical settings.
Conclusion
In conclusion, this compound is a peptide that has potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While further research is needed to fully understand the potential of this compound, its potential benefits make it an exciting area of study in the scientific community.
Synthesis Methods
Alanyl-prolyl-glycyl-tryptophanamide can be synthesized using solid-phase peptide synthesis (SPPS) or solution-phase peptide synthesis (SPPS). In SPPS, the peptide is synthesized on a solid support, and the amino acids are added one by one in a specific order. In solution-phase peptide synthesis, the amino acids are dissolved in a solvent, and the peptide bond is formed using a coupling agent. Both methods have been used to synthesize this compound, and the purity of the peptide can be verified using high-performance liquid chromatography (HPLC).
properties
CAS RN |
126675-52-3 |
---|---|
Molecular Formula |
C21H28N6O4 |
Molecular Weight |
428.5 g/mol |
IUPAC Name |
N-[2-[[(2S)-1-amino-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-2-oxoethyl]-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carboxamide |
InChI |
InChI=1S/C21H28N6O4/c1-12(22)21(31)27-8-4-7-17(27)20(30)25-11-18(28)26-16(19(23)29)9-13-10-24-15-6-3-2-5-14(13)15/h2-3,5-6,10,12,16-17,24H,4,7-9,11,22H2,1H3,(H2,23,29)(H,25,30)(H,26,28)/t12-,16-,17?/m0/s1 |
InChI Key |
UIBASYXNWHWBOR-UBZWXBNLSA-N |
Isomeric SMILES |
C[C@@H](C(=O)N1CCCC1C(=O)NCC(=O)N[C@@H](CC2=CNC3=CC=CC=C32)C(=O)N)N |
SMILES |
CC(C(=O)N1CCCC1C(=O)NCC(=O)NC(CC2=CNC3=CC=CC=C32)C(=O)N)N |
Canonical SMILES |
CC(C(=O)N1CCCC1C(=O)NCC(=O)NC(CC2=CNC3=CC=CC=C32)C(=O)N)N |
sequence |
APGW |
synonyms |
Ala-Pro-Gly-Trp-NH2 alanyl-prolyl-glycyl-tryptophanamide APGW-amide APGWamide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.